Cas no 168897-09-4 (Benzeneacetamide, N-[2-(4-aminophenyl)ethyl]-)

Benzeneacetamide, N-[2-(4-aminophenyl)ethyl]- structure
168897-09-4 structure
Product Name:Benzeneacetamide, N-[2-(4-aminophenyl)ethyl]-
CAS No:168897-09-4
MF:C16H18N2O
MW:254.326923847198
CID:1350818
Update Time:2024-08-17

Benzeneacetamide, N-[2-(4-aminophenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetamide, N-[2-(4-aminophenyl)ethyl]-
    • Mirabegron Impurity 57
    • N-(4-Aminophenylethyl)-2-phenylacetamide
    • Inchi: 1S/C16H18N2O/c17-15-8-6-13(7-9-15)10-11-18-16(19)12-14-4-2-1-3-5-14/h1-9H,10-12,17H2,(H,18,19)
    • InChI Key: SGCZRKUNYIYIND-UHFFFAOYSA-N
    • SMILES: C1(CC(NCCC2=CC=C(N)C=C2)=O)=CC=CC=C1

Computed Properties

  • Exact Mass: 254.14204

Experimental Properties

  • Density: 1.134±0.06 g/cm3(Predicted)
  • Boiling Point: 519.8±43.0 °C(Predicted)
  • PSA: 55.12
  • pka: 16.26±0.46(Predicted)
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